
Cross-Validation of Americium-241
Measurements: An Inter-Laboratory Comparison

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Americium-241

Cat. No.: B077009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies and laboratory performance for

the measurement of Americium-241 (Am-241), a critical radionuclide in environmental

monitoring, nuclear waste management, and health physics. The data presented is compiled

from various inter-laboratory comparison studies and proficiency tests, offering a

comprehensive overview for professionals requiring accurate and reliable Am-241

measurements.

Americium-241, a synthetic radionuclide, is primarily produced from the beta decay of

Plutonium-241 (Pu-241) in nuclear reactors and spent nuclear fuel.[1][2] Its long half-life of

432.2 years and its role as a significant alpha and gamma emitter necessitate precise

quantification.[1] Inter-laboratory comparisons are essential for ensuring the quality and

comparability of measurement results among different analytical facilities worldwide. These

exercises involve distributing homogeneous test samples to participating laboratories to assess

their analytical performance.[3][4]

Performance in Inter-Laboratory Comparisons
The performance of laboratories in measuring Am-241 can be evaluated through proficiency

testing exercises. These tests typically provide a sample with a known reference value, and the
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participating laboratories' results are compared against this value. The deviation from the

reference value is a key indicator of a laboratory's accuracy.

For example, in the National Physical Laboratory (NPL) Environmental Radioactivity

Proficiency Test Exercise 2023/24, the assigned value for Am-241 in an aqueous sample was

11.618 ± 0.092 Bq g⁻¹.[5] The performance of participating laboratories is often assessed using

z-scores and zeta-scores, which indicate the agreement with the assigned value considering

the uncertainties.[5] In another proficiency test, it was noted that a large proportion of

questionable and discrepant data was submitted for Americium-241, highlighting the

challenges in its accurate measurement.[6]

Quantitative Data Summary
The following table summarizes results from a representative inter-laboratory comparison

exercise for Am-241 in an aqueous solution.

Sample ID
Assigned Value

(Bq/g)

Number of

Participants

Measurement

Techniques

Used

Percentage of

Satisfactory

Results*

NPL-2023-AB
11.618 ±

0.092[5]
>10

Alpha

Spectrometry,

Gamma

Spectrometry,

ICP-MS

Not explicitly

stated, but

performance is

evaluated by

deviation from

the assigned

value.[5]

NPL-2012-Drum ~2.8[6] 14

Gamma

Spectrometry

(including

Segmented

Gamma

Scanners)

~44% of initial

results were in

statistical

agreement.[6]

*Satisfactory results are typically defined by the organizers based on specific scoring criteria

(e.g., z-scores).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://eprintspublications.npl.co.uk/9998/1/IR66.pdf
https://eprintspublications.npl.co.uk/9998/1/IR66.pdf
https://www.benchchem.com/product/b077009?utm_src=pdf-body
https://eprintspublications.npl.co.uk/5925/
https://eprintspublications.npl.co.uk/9998/1/IR66.pdf
https://eprintspublications.npl.co.uk/9998/1/IR66.pdf
https://eprintspublications.npl.co.uk/5925/
https://eprintspublications.npl.co.uk/5925/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Accurate determination of Am-241 requires robust and validated analytical methods. The

choice of method often depends on the sample matrix, the required detection limit, and the

presence of interfering radionuclides. The most common techniques employed in inter-

laboratory studies are alpha spectrometry, gamma spectrometry, and inductively coupled

plasma mass spectrometry (ICP-MS).

Alpha Spectrometry
Alpha spectrometry is a widely used technique for the determination of Am-241, offering high

sensitivity and the ability to resolve alpha energies of different radionuclides.

Methodology:

Sample Preparation: The sample (e.g., water, soil, biological material) is typically ashed or

digested to remove organic matter and bring the americium into a soluble form.[7] A known

amount of a tracer, such as Am-243, is added to the sample to determine the chemical yield

of the separation process.[8]

Chemical Separation: Americium is chemically separated from the sample matrix and other

interfering radionuclides. This is a critical step and often involves a combination of

precipitation, solvent extraction, and ion exchange or extraction chromatography.[7][8]

TEVA® and DGA® resins are commonly used for the separation of americium.[8]

Source Preparation: The purified americium fraction is then prepared for counting. A common

method is microprecipitation with cerium fluoride (CeF3) to create a thin, uniform source on a

filter.[8]

Alpha Counting: The prepared source is counted using an alpha spectrometer. The activity of

Am-241 is determined by counting the alpha particles emitted at its characteristic energies

(primarily 5.486 MeV and 5.443 MeV). The chemical recovery is calculated from the

measurement of the Am-243 tracer.

Gamma Spectrometry
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Gamma spectrometry offers a non-destructive method for the measurement of Am-241,

particularly in samples with higher activity levels.

Methodology:

Sample Preparation: The sample is placed in a suitable counting geometry (e.g., a Marinelli

beaker for soil or a vial for water).

Gamma Counting: The sample is measured using a high-purity germanium (HPGe) detector.

The detector is shielded to reduce background radiation.

Spectral Analysis: The gamma spectrum is analyzed to identify and quantify the

characteristic gamma-ray peak of Am-241 at 59.5 keV.[1] The detector efficiency at this

energy must be accurately calibrated using a standard source with a similar matrix and

geometry.

Inductively Coupled Plasma Mass Spectrometry (ICP-
MS)
ICP-MS is a powerful technique for the determination of the isotopic composition and

concentration of elements, including Am-241. It offers very low detection limits.

Methodology:

Sample Preparation and Separation: Similar to alpha spectrometry, the sample must be

digested, and americium needs to be separated from the bulk matrix and isobaric

interferences (elements with isotopes of the same mass).

Introduction into ICP-MS: The purified americium solution is introduced into the ICP-MS

instrument, where it is nebulized, ionized in an argon plasma, and then passed into a mass

spectrometer.

Mass Analysis: The mass spectrometer separates the ions based on their mass-to-charge

ratio, and the detector counts the ions of mass 241 to determine the amount of Am-241

present. Isotope dilution, using a spike of a known amount of an isotope like Am-243, is often

employed for accurate quantification.
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Visualizing the Workflow
The following diagrams illustrate the typical workflow of an inter-laboratory comparison and a

common analytical procedure for Am-241 measurement.
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Participating Laboratories

Sample Preparation
(Homogeneous Test Material)
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Sample Reception
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Analysis using
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Workflow of a typical inter-laboratory comparison for Am-241.
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Typical analytical workflow for Am-241 measurement by alpha spectrometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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